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Compound of Interest

Compound Name: 7-Hydroxycadalene

Cat. No.: B162038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical nomenclature of 7-
Hydroxycadalene, a sesquiterpenoid of interest in various research fields. Accurate
identification and consistent terminology are critical for clear communication in scientific
literature, patent applications, and regulatory submissions. This document outlines the formal
IUPAC name and a comprehensive list of known synonyms for this compound.

IUPAC Name

The formal name for 7-Hydroxycadalene, as established by the International Union of Pure
and Applied Chemistry (IUPAC), is:

3,8-dimethyl-5-propan-2-ylnaphthalen-2-ol[1][2]

This systematic name precisely describes the molecular structure of the compound, indicating
a naphthalen-2-ol core with methyl groups at the 3rd and 8th positions and a propan-2-yl
(isopropyl) group at the 5th position.

Synonyms and Identifiers

In scientific literature and chemical databases, 7-Hydroxycadalene is referenced by a variety
of synonyms and identifiers. Awareness of these alternatives is essential for conducting
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thorough literature searches and for unambiguous compound identification.

Type Identifier Source/Reference
Common Name 7-Hydroxycadalene PubChem[1]
Alternative Name 7-Hydroxycadalin PubChem[1]
) 5-Isopropyl-3,8-dimethyl-2- PubChem, NIST WebBook[1]
Systematic Name
naphthol [3]
i 3,8-dimethyl-5-isopropyl-2-
Systematic Name PubChem[1]
naphthol
) 5-Isopropyl-3,8-
Systematic Name PubChem[1]

dimethylnaphthalen-2-ol

PubChem, NIST WebBook[1]

CAS Registry Number 2102-75-2 )

ChEBI ID CHEBI:197068 PubChem[1]
ChEMBL ID CHEMBL451475 PubChem[1]
PubChem CID 608115 PubChem[1]
DSSTox Substance ID DTXSID30345931 PubChem([1]
Depositor-Supplied Synonyms RefChem:914335, PubChem[1]

DTXCID50297004

Chemical Structure

To provide a clear visual reference for the nomenclature, the chemical structure of 7-

Hydroxycadalene is presented below.

Caption: 2D chemical structure of 7-Hydroxycadalene.

This guide serves as a foundational reference for the nomenclature of 7-Hydroxycadalene.

For further information on the physicochemical properties, biological activities, and

experimental protocols associated with this compound, researchers are encouraged to consult

the referenced databases and relevant scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b162038?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxycadalene
https://neist.res.in/neimpdb/detailphyto.php?phyto=7-Hydroxycadalene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H18O/c1-9(2)12-6-5-10(3)13-8-15(16)11(4)7-14(12)13/h5-9%2C16H%2C1-4H3
https://www.benchchem.com/product/b162038#7-hydroxycadalene-iupac-name-and-synonyms
https://www.benchchem.com/product/b162038#7-hydroxycadalene-iupac-name-and-synonyms
https://www.benchchem.com/product/b162038#7-hydroxycadalene-iupac-name-and-synonyms
https://www.benchchem.com/product/b162038#7-hydroxycadalene-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

